N-(cyclohexylmethyl)-2-methylpropanamide

• IUPAC Name: N-(cyclohexylmethyl)-2-methylpropanamide
• InChI: InChI=1S/C11H21NO/c1-9(2)11(13)12-8-10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3,(H,12,13)
• InChI Key: GIVBGUZGRBHPBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCC1CCCCC1
• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol

Description

N-(cyclohexylmethyl)-2-methylpropanamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was initially discovered in 2005 by researchers at the University of Sydney, and has since been the subject of numerous scientific studies due to its potential as a cancer therapy.

Mechanism of Action

N-(cyclohexylmethyl)-2-methylpropanamide works by binding to the DNA template within the RNA polymerase I transcription complex, preventing the enzyme from initiating transcription. This leads to the accumulation of unprocessed rRNA precursors, which in turn triggers a cellular stress response pathway. This pathway ultimately leads to the activation of pro-apoptotic proteins, resulting in the death of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have a number of other biochemical and physiological effects. These include the induction of autophagy, the inhibition of DNA repair pathways, and the modulation of the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(cyclohexylmethyl)-2-methylpropanamide as a research tool is its selectivity for RNA polymerase I transcription. This allows researchers to study the effects of inhibiting this specific pathway, without interfering with other cellular processes. However, one limitation of this compound is its relatively poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-(cyclohexylmethyl)-2-methylpropanamide. One area of interest is the development of combination therapies, in which this compound is used in conjunction with other cancer treatments to enhance their efficacy. Another potential direction is the investigation of this compound as a treatment for other diseases, such as viral infections or autoimmune disorders. Finally, further research is needed to fully understand the molecular mechanisms underlying this compound's anti-cancer effects, which could lead to the development of even more effective therapies.

Synthesis Methods

The synthesis of N-(cyclohexylmethyl)-2-methylpropanamide involves a multi-step process, beginning with the reaction of cyclohexylmethylamine with 2-methylpropanoyl chloride to form this compound. The resulting compound is then subjected to further chemical reactions to produce the final product.

Scientific Research Applications

N-(cyclohexylmethyl)-2-methylpropanamide has shown promise as a potential cancer therapy due to its ability to selectively inhibit the transcription of ribosomal RNA (rRNA) by RNA polymerase I. This inhibition leads to the activation of a cellular stress response pathway, ultimately resulting in the death of cancer cells. This compound has been shown to be effective against a wide range of cancer types, including breast, colon, lung, and prostate cancer.